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Compound of Interest

Compound Name: Benzyl vinylcarbamate

Cat. No.: B105125 Get Quote

CAS Number: 84713-20-2 Molecular Formula: C10H11NO2

This technical guide provides an in-depth overview of benzyl vinylcarbamate, a versatile

reagent with applications in organic synthesis, particularly relevant to researchers, scientists,

and professionals in drug development. This document outlines its chemical properties, a

detailed synthesis protocol, and its known applications as a synthetic intermediate.

Chemical and Physical Properties
Benzyl vinylcarbamate is a white to off-white solid at room temperature.[1] Key quantitative

data are summarized in the table below for easy reference and comparison.
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Property Value Reference(s)

Molecular Weight 177.20 g/mol [2][3]

Melting Point 43-44 °C [3]

Boiling Point 271.837 °C at 760 mmHg [3]

Density 1.089 g/cm³

Flash Point 118.203 °C

Refractive Index 1.529 [3]

Solubility
Slightly soluble in Chloroform

and Ethyl Acetate
[3]

Storage Temperature

Keep in dark place, Inert

atmosphere, Store in freezer,

under -20°C

[3]

Synthesis of Benzyl Vinylcarbamate
A scalable and efficient method for the preparation of benzyl vinylcarbamate involves the

Curtius rearrangement of acryloyl azide to form vinyl isocyanate, which is then trapped by

benzyl alcohol.[4] This process avoids the need for high-vacuum distillation or chromatography

for purification.[4]

Experimental Protocol
Step 1: Synthesis of Acryloyl Azide[4]

A 1-liter reactor is charged with 68.4 g (1.05 mol) of sodium azide, 200 mL of water, 200 mL

of toluene, and 0.09 g of Adogen 464 (methyltrialkylammonium chloride).

The mixture is cooled in an ice-water bath while stirring.

90 g (1 mol) of acryloyl chloride is added dropwise over a period of 1.5 hours, maintaining

the temperature between 0-5 °C.

After the addition is complete, the mixture is stirred for an additional 45 minutes.
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The organic phase is separated and stored at 0-5 °C until use.

Step 2: Synthesis of Benzyl Vinylcarbamate[4]

A distillation flask is charged with 150-200 mL of toluene and 0.5 g of phenothiazine and

heated to 105-110 °C.

A receiver flask is charged with 86 g (0.8 mol) of benzyl alcohol, 0.05 g of phenothiazine, and

0.1-0.3 g of triethylamine. This mixture is cooled in an ice bath and stirred.

The previously prepared toluene solution of acryloyl azide (1 mol) is pumped into the

distillation flask over 4-5 hours, maintaining a pot temperature of 105-110 °C. The vapor

temperature should be in the range of 80-100 °C.

The distillate, containing the in situ generated vinyl isocyanate, is collected directly into the

stirred benzyl alcohol mixture.

After the addition of acryloyl azide is complete, an additional 10-20 mL of toluene is distilled

over.

The receiver flask is then isolated, and its contents are stirred at 0-5 °C for 1-2 hours.

The reaction mixture is allowed to warm to room temperature and stirred until the reaction is

complete, as monitored by HPLC.

The mixture is concentrated in vacuo to a weight of 200-250 g.

The residue is treated with 300-350 mL of heptane and cooled to 15 °C with stirring.

Seeding with a few crystals of benzyl vinylcarbamate may be necessary to induce

crystallization. The mixture is stirred for 2-3 hours.

The product is collected by filtration, washed with heptane, and dried in vacuo. The expected

yield is 115-128 g (65-72%).[4]

The molecular weight of the product can be confirmed by electrospray mass spectrometry,

which should show a peak at m/z 178 (M+H)+.[1]
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Step 1: Acryloyl Azide Synthesis

Step 2: Benzyl Vinylcarbamate Synthesis

Acryloyl Chloride

Reactor (0-5 °C)

Sodium Azide

Adogen 464

Toluene/Water

Acryloyl Azide
in Toluene

Phase Separation Distillation Flask
(105-110 °C)

Benzyl Alcohol

Receiver Flask
(0-5 °C)

Phenothiazine

Triethylamine

Curtius
Rearrangement

Heat

Trapping Reaction

Vinyl Isocyanate
(distilled)

Workup & Crystallization Benzyl Vinylcarbamate

Click to download full resolution via product page

Caption: Synthetic workflow for Benzyl Vinylcarbamate.

Applications in Drug Development and Organic
Synthesis
Benzyl vinylcarbamate serves as a valuable synthetic intermediate. Its primary reported

application is as a reagent in the synthesis of CF3- or -CF2- substituted tetrahydroquinolines.

[3] Additionally, the reactivity of the vinyl group, particularly the carbon alpha to the nitrogen,
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allows for ready alkylation. This property has been exploited in the synthesis of a-lactam

antibiotics.[1] While benzyl carbamate derivatives, in general, are important intermediates in

the synthesis of various pharmaceuticals, including HIV-integrase inhibitors, specific examples

detailing the use of benzyl vinylcarbamate in the total synthesis of marketed drugs are not

readily available in the reviewed literature.

Safety Information
Benzyl vinylcarbamate is classified as harmful if swallowed and causes skin and serious eye

irritation.[2] It may also cause respiratory irritation.[2]

Precautionary Measures:

Handling: Handle in a well-ventilated area. Wear suitable protective clothing, including

chemical-impermeable gloves, and eye/face protection.[5] Avoid the formation of dust and

aerosols.[5]

Storage: Store in a tightly closed container in a dry and well-ventilated place.[5]

First Aid:

Inhalation: Move the person into fresh air. If not breathing, give artificial respiration.[6]

Skin Contact: Wash off with soap and plenty of water.[6]

Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes.[6]

Ingestion: Never give anything by mouth to an unconscious person. Rinse mouth with

water.[6]

Fire Fighting: Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide as

extinguishing media.[6] Wear self-contained breathing apparatus for firefighting if necessary.

[6]

For complete safety information, refer to the substance's Safety Data Sheet (SDS).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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